Cas no 93891-78-2 (Phenol, sec-octyl-(6CI,7CI,9CI))
93891-78-2 structure
Product Name:Phenol, sec-octyl-(6CI,7CI,9CI)
Phenol, sec-octyl-(6CI,7CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- Phenol, sec-octyl-(6CI,7CI,9CI)
- 2-octan-2-ylphenol
- sec-octylphenol
- DTXSID70917353
- 26401-75-2
- EINECS 299-461-0
- 18626-98-7
- EINECS 242-459-1
- EC 242-459-1
- o-sec-Octylphenol
- 93891-78-2
- EINECS 247-663-4
- SCHEMBL980558
- o-(1-Methylheptyl)phenol
- 2-(octan-2-yl)phenol
- NS00007531
- 2-s-octylphenol
-
- Inchi: 1S/C14H22O/c1-3-4-5-6-9-12(2)13-10-7-8-11-14(13)15/h7-8,10-12,15H,3-6,9H2,1-2H3
- InChI Key: YENLEHMSMBFUTB-UHFFFAOYSA-N
- SMILES: OC1C=CC=CC=1C(C)CCCCCC
Computed Properties
- Exact Mass: 206.167
- Monoisotopic Mass: 206.167
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Density: 0.935
- Boiling Point: 296.5°Cat760mmHg
- Flash Point: 149.8°C
- Refractive Index: 1.505
- LogP: 4.46610
Phenol, sec-octyl-(6CI,7CI,9CI) Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
93891-78-2 (Phenol, sec-octyl-(6CI,7CI,9CI)) Related Products
- 120-95-6(2,4-bis(2-methylbutan-2-yl)phenol)
- 89-72-5(2-Sec-Butylphenol)
- 5284-29-7(2-N-Dodecylphenol)
- 1596-13-0(2-Cyclohexyl-5-methylphenol)
- 27193-86-8(2-Dodecylphenol)
- 112247-07-1(C-UNDECYLCALIX[4]RESORCINARENE MONOHYDRATE)
- 79-74-3(2,5-Di-tert-amylhydroquinone)
- 138-00-1(2,4-Di-tert-amyl phenol)
- 903-19-5(2,5-Bis(2,4,4-trimethylpentan-2-yl)benzene-1,4-diol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent